Cas no 2679950-23-1 (tert-butyl N-(2R,3S)-3-aminobutan-2-ylcarbamate hydrochloride)

• Product Name: tert-butyl N-(2R,3S)-3-aminobutan-2-ylcarbamate hydrochloride
• CAS No: 2679950-23-1
• MF: C₉H₂₁ClN₂O₂
• MW: 224.728241682053
• MDL: MFCD34186213
• CID: 5619812
• PubChem ID: 165941851
• Update Time: 2025-10-28

tert-butyl N-(2R,3S)-3-aminobutan-2-ylcarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2679950-23-1
• EN300-28318371
• tert-butyl N-[(2R,3S)-3-aminobutan-2-yl]carbamate hydrochloride
• tert-butyl N-(2R,3S)-3-aminobutan-2-ylcarbamate hydrochloride

• MDL： MFCD34186213
• Inchi： 1S/C9H20N2O2.ClH/c1-6(10)7(2)11-8(12)13-9(3,4)5;/h6-7H,10H2,1-5H3,(H,11,12);1H/t6-,7+;/m0./s1
• InChI Key： KXWJLSCBOFUOQV-UOERWJHTSA-N
• SMILES： Cl.O(C(N[C@H](C)[C@H](C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.1291556g/mol
• Monoisotopic Mass: 224.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(2R,3S)-3-aminobutan-2-ylcarbamate hydrochloride

Introduction to tert-butyl N-(2R,3S)-3-aminobutan-2-ylcarbamate hydrochloride (CAS No. 2679950-23-1)

tert-butyl N-(2R,3S)-3-aminobutan-2-ylcarbamate hydrochloride (CAS No. 2679950-23-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a protected amino acid derivative, specifically a tert-butyl carbamate derivative of (2R,3S)-3-aminobutanoic acid. The presence of the tert-butyl carbamate group provides stability and protection for the amino group, making it an ideal intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chiral centers at the 2R and 3S positions are crucial for the compound's biological activity and selectivity. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug discovery and development. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, further solidifying its importance in the pharmaceutical industry.

Structure and Properties

The molecular structure of tert-butyl N-(2R,3S)-3-aminobutan-2-ylcarbamate hydrochloride (CAS No. 2679950-23-1) is characterized by its tert-butyl carbamate group attached to the nitrogen atom of the amino acid moiety. The chiral centers at C-2 and C-3 are in the R and S configurations, respectively, which are essential for its biological activity. The hydrochloride salt form ensures that the compound is water-soluble and stable under various conditions.

The physical properties of this compound include a molecular weight of approximately 188.6 g/mol, a melting point ranging from 180 to 185°C, and a high degree of solubility in water and polar organic solvents. These properties make it an excellent candidate for use in solution-based reactions and formulations.

Synthetic Routes

The synthesis of tert-butyl N-(2R,3S)-3-aminobutan-2-ylcarbamate hydrochloride has been extensively studied due to its importance as an intermediate in pharmaceutical synthesis. One common approach involves the reaction of (2R,3S)-3-amino-butanal with tert-butyl carbamate followed by reduction to form the desired product. This method is highly efficient and can be scaled up for industrial production.

Another synthetic route involves the use of chiral auxiliaries or catalysts to ensure the correct stereochemistry at the C-2 and C-3 positions. Recent advancements in asymmetric synthesis have led to more efficient and environmentally friendly methods for producing this compound with high enantiomeric purity.

Biological Activity

tert-butyl N-(2R,3S)-3-aminobutan-2-ylcarbamate hydrochloride has shown promising biological activity in various preclinical studies. It has been investigated for its potential as a prodrug or intermediate in the synthesis of drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The protected amino group allows for controlled release of the active moiety, enhancing its therapeutic efficacy while minimizing side effects.

In addition to its potential as a prodrug, this compound has also been studied for its ability to modulate specific enzymes and receptors involved in cellular signaling pathways. Its chiral structure provides selectivity towards these targets, making it a valuable tool in drug discovery research.

Clinical Applications

The clinical applications of compounds derived from tert-butyl N-(2R,3S)-3-aminobutan-2-ylcarbamate hydrochloride are diverse and promising. Several derivatives have entered clinical trials for various indications, including neurodegenerative diseases, cancer, and inflammatory conditions.

In neurodegenerative diseases, these compounds have shown potential as neuroprotective agents by reducing oxidative stress and preventing neuronal cell death. In cancer research, they have been investigated for their ability to inhibit specific oncogenic pathways and induce apoptosis in cancer cells. Additionally, their anti-inflammatory properties make them suitable candidates for treating conditions such as rheumatoid arthritis and multiple sclerosis.

Current Research Trends

Ongoing research on tert-butyl N-(2R,3S)-3-aminobutan-2-ylcarbamate hydrochloride is focused on optimizing its pharmacological properties through structural modifications. Scientists are exploring ways to enhance its bioavailability, reduce toxicity, and improve target specificity. These efforts involve computational modeling, high-throughput screening, and advanced synthetic techniques.

The development of novel delivery systems is another area of active research. Nanoparticle-based delivery systems have shown promise in improving the therapeutic index of these compounds by targeting specific tissues or cells while minimizing systemic exposure.

Safety Considerations

Safety is a critical aspect of any pharmaceutical compound's development process. Extensive toxicological studies have been conducted on derivatives of tert-butyl N-(2R,3S)-3-aminobutan-2-ylcarbamate hydrochloride. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses with minimal side effects.

To ensure safety during handling and storage, appropriate precautions should be taken to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound in laboratory settings.

Conclusion

Tert-butyl N-(2R,3S)-3-aminobutan-2-ylcarbamate hydrochloride (CAS No. 2679950-23-1) is a versatile chiral compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal intermediate for synthesizing bioactive molecules with high enantiomeric purity. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in the field of medicinal chemistry.